![molecular formula C8H8Br2N2 B6223327 2-(bromomethyl)pyrazolo[1,5-a]pyridine hydrobromide CAS No. 2763780-33-0](/img/no-structure.png)
2-(bromomethyl)pyrazolo[1,5-a]pyridine hydrobromide
Overview
Description
2-(Bromomethyl)pyrazolo[1,5-a]pyridine hydrobromide (2-BMPPB) is an organic compound that has been studied extensively for its potential applications in the scientific and medical fields. This compound is a derivative of pyrazolo[1,5-a]pyridine, a heterocyclic aromatic compound containing a five-membered ring with two nitrogen atoms and three carbon atoms. 2-BMPPB is a white crystalline solid that is soluble in water and other polar solvents. It is a relatively new compound and has been studied for its potential uses in the pharmaceutical, chemical, and biomedical industries.
Mechanism of Action
The exact mechanism of action of 2-(bromomethyl)pyrazolo[1,5-a]pyridine hydrobromide is not yet fully understood. However, it is believed that this compound has the ability to interact with various cellular targets and modulate their activity. It is thought to inhibit the activity of certain enzymes, such as cyclooxygenase-2 and lipoxygenase, which are involved in the production of inflammatory mediators. In addition, this compound has been found to inhibit the growth of cancer cells by inducing apoptosis and autophagy.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-(bromomethyl)pyrazolo[1,5-a]pyridine hydrobromide have been studied extensively. This compound has been found to possess antioxidant and anti-inflammatory properties. It has also been found to have anti-cancer, anti-microbial, and anti-tumor activities. In addition, this compound has been found to possess anti-angiogenic and anti-metastatic properties.
Advantages and Limitations for Lab Experiments
The advantages of 2-(bromomethyl)pyrazolo[1,5-a]pyridine hydrobromide for laboratory experiments include its relatively simple and efficient synthesis, its high yield, and its potential applications in the scientific and medical fields. However, there are some limitations to the use of this compound in laboratory experiments, such as its potential toxicity and its limited availability.
Future Directions
The potential applications of 2-(bromomethyl)pyrazolo[1,5-a]pyridine hydrobromide are still being explored. Some of the potential future directions for this compound include its use as a therapeutic agent for the treatment of various types of cancer, its use as an anti-microbial agent, and its potential use as an antioxidant and anti-inflammatory agent. In addition, further research is needed to better understand the exact mechanism of action of this compound and to explore its potential applications in other areas.
Synthesis Methods
2-(bromomethyl)pyrazolo[1,5-a]pyridine hydrobromide is synthesized through a reaction between 2-(bromomethyl)pyrazole and hydrobromic acid. This reaction is conducted in an aqueous solution at a temperature of 80°C. The reaction is catalyzed by sulfuric acid, and the product is isolated by filtration and crystallization. This method of synthesis has been found to be relatively simple and efficient, and the yield of the product is high.
Scientific Research Applications
2-(bromomethyl)pyrazolo[1,5-a]pyridine hydrobromide has been studied for its potential applications in the scientific and medical fields. This compound has been found to possess antioxidant, anti-inflammatory, and anti-cancer properties. It has also been studied for its potential use as an anti-microbial agent. In addition, this compound has been found to possess anti-tumor activity and has been studied for its potential use in the treatment of various types of cancer.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(bromomethyl)pyrazolo[1,5-a]pyridine hydrobromide involves the reaction of pyrazolo[1,5-a]pyridine with bromomethane in the presence of a base, followed by purification and treatment with hydrobromic acid.", "Starting Materials": [ "Pyrazolo[1,5-a]pyridine", "Bromomethane", "Base (e.g. potassium carbonate)", "Hydrobromic acid" ], "Reaction": [ "Add pyrazolo[1,5-a]pyridine and base to a reaction flask", "Add bromomethane dropwise to the reaction flask while stirring", "Heat the reaction mixture to reflux for several hours", "Cool the reaction mixture and filter the precipitate", "Wash the precipitate with cold water and dry", "Dissolve the precipitate in hydrobromic acid", "Filter the solution to remove any insoluble impurities", "Concentrate the solution to obtain the desired product as a hydrobromide salt" ] } | |
CAS RN |
2763780-33-0 |
Product Name |
2-(bromomethyl)pyrazolo[1,5-a]pyridine hydrobromide |
Molecular Formula |
C8H8Br2N2 |
Molecular Weight |
292 |
Purity |
95 |
Origin of Product |
United States |
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